Cas no 66186-21-8 (Sulfuric acid, dioctadecyl ester)

Sulfuric acid, dioctadecyl ester structure
66186-21-8 structure
Product Name:Sulfuric acid, dioctadecyl ester
CAS No:66186-21-8
MF:C36H74O4S
MW:603.035371303558
CID:388610
PubChem ID:12825035
Update Time:2025-04-19

Sulfuric acid, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid, dioctadecyl ester
    • dioctadecyl sulfate
    • DTXSID00510811
    • 66186-21-8
    • SCHEMBL41458
    • Inchi: 1S/C36H74O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-41(37,38)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
    • InChI Key: BNMHIKTUFBWOAM-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 602.53078201g/mol
  • Monoisotopic Mass: 602.53078201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 36
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.4
  • Topological Polar Surface Area: 61Ų
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